Cas no 123-68-2 (Allyl hexanoate)

Allyl hexanoate Properties

Names and Identifiers

• Allyl hexanoate
• 2-PROPENYL HEXANOATE
• 2-Propenyl n-hexanoate
• ALLYL CAPROATE
• ALLYL N-HEXANOATE
• CAPROIC ACID ALLYL ESTER
• FEMA 2032
• HEXANOIC ACID ALLYL ESTER
• Propylene caproate
• Allylcapronate
• allyle
• allylecaproate
• Allylester kyseliny kapronove
• Allylhexylate
• Hexanoicacid,2-propenylester
• AllylHexanoate(PerfumeryGrade)
• NATURAL ALLYL HEXANOATE FEMA NO.2032
• prop-2-enyl hexanoate
• ALLYLCAPRONAT
• Allylhexanoat
• ALLYLN-CAPROATE
• Allyl hexanoate,99%
• Hexanoic Acid Allyl Ester
• ALLYL HEXANOATE
• +Expand

• MDL： MFCD00038339
• InChIKey： RCSBILYQLVXLJG-UHFFFAOYSA-N
• Inchi： 1S/C9H16O2/c1-3-5-6-7-9(10)11-8-4-2/h4H,2-3,5-8H2,1H3
• SMILES： CCCCCC(=O)OCC=C

Computed Properties

• Exact Mass: 156.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 156.11503
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.29590
• PSA: 26.30000
• Refractive Index: n20/D 1.422-1.426
  n20/D 1.424(lit.)
• Water Partition Coefficient: Almost insoluble
• Boiling Point: 188°C(lit.)
• Melting Point: -57.45°C (estimate)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• FEMA: 2032
• Solubility: 0.06g/l
• Color/Form: Not available
• Solubility: Not available
• Density: 0.887 g/mL at 25 °C(lit.)

Allyl hexanoate Security Information

• Symbol: GHS06
• RTECS：MO6125000
• WGK Germany：2
• Safety Term：6.1(b)
• Safety Instruction： S36/37-S45-S61
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R24; R51/53
• Hazard Level：6.1(b)
• Dangerous goods sign： T N
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H301,H311
• Warning Statement： P280,P301+P310,P312
• Prompt：dangerous
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in a cool, dry place. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 22-24-51/53
• Signal Word：Danger
• HazardClass：6.1(b)

Allyl hexanoate Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters